1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)methanamine

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-[(2-ethoxy-3-methoxyphenyl)methyl]methanamine
• InChI: InChI=1S/C18H21NO4/c1-3-21-18-14(5-4-6-16(18)20-2)11-19-10-13-7-8-15-17(9-13)23-12-22-15/h4-9,19H,3,10-12H2,1-2H3
• InChI Key: XRBSSLHVIAXZSQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC=C1OC)CNCC2=CC3=C(C=C2)OCO3

Description

1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)methanamine is a complex organic compound characterized by the presence of a benzodioxole ring and a methanamine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)methanamine typically involves the reaction of 1,3-benzodioxole with 2-ethoxy-3-methoxybenzaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)methanamine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various catalysts for substitution reactions. The conditions for these reactions typically involve controlled temperatures and specific solvents to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)methanamine has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: It may be used in the development of new materials or as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism by which 1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)methanamine exerts its effects involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• N-(1,3-benzodioxol-5-ylmethyl)-1-(3-methoxyphenyl)methanamine
• N-(1,3-benzodioxol-5-ylmethyl)-N-methylamine
• N-(1,3-benzodioxol-5-ylmethyl)-N-ethylamine

Uniqueness

1-(Benzo[d][1,3]dioxol-5-yl)-N-(2-ethoxy-3-methoxybenzyl)methanamine is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a benzodioxole ring and methanamine group makes it a valuable compound for various research applications .